Cas no 25372-06-9 (1-(4-Methoxy-2-nitrophenyl)-1H-imidazole)

• Product Name: 1-(4-Methoxy-2-nitrophenyl)-1H-imidazole
• CAS No: 25372-06-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 241779
• PubChem ID: 20471314
• Update Time: 2025-04-19

1-(4-Methoxy-2-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-2-nitrophenyl)-1H-imidazole
• 1H-Imidazole,1-(4-methoxy-2-nitrophenyl)-
• 1-(2-Nitro-4-methoxyphenyl)imidazol
• 1-(4-methoxy-2-nitro-phenyl)-1H-imidazole
• 1-(4-Methoxy-2-nitrophenyl)-imidazol
• 1-(o-Nitro-p-methoxyphenyl)-imidazol
• AG-E-77593
• AK102026
• ANW-62444
• CTK4F5581
• KB-214933
• DTXSID30607607
• 1-(o-nitro-p-methoxyphenyl)imidazole
• 25372-06-9
• SCHEMBL11077085
• 1-(4-METHOXY-2-NITROPHENYL)IMIDAZOLE
• DB-328589

• Inchi： 1S/C10H9N3O3/c1-16-8-2-3-9(10(6-8)13(14)15)12-5-4-11-7-12/h2-7H,1H3
• InChI Key： AMHMQVYBILXHQS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])N1C=NC=C1

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles